Cas no 2034456-81-8 (N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide)

• Product Name: N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide
• CAS No: 2034456-81-8
• MF: C₁₇H₁₈ClFN₂OS
• MW: 352.854025363922
• CID: 5351674
• Update Time: 2025-05-19

N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-2-(2-chloro-6-fluorophenyl)acetamide
• N-[2-(azetidin-1-yl)-2-thiophen-3-ylethyl]-2-(2-chloro-6-fluorophenyl)acetamide
• N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide

• Inchi： 1S/C17H18ClFN2OS/c18-14-3-1-4-15(19)13(14)9-17(22)20-10-16(21-6-2-7-21)12-5-8-23-11-12/h1,3-5,8,11,16H,2,6-7,9-10H2,(H,20,22)
• InChI Key： IGXUFTSORDMQHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCC(C1=CSC=C1)N1CCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 410
• XLogP3: 3.2
• Topological Polar Surface Area: 60.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide

Comprehensive Overview of N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide (CAS No. 2034456-81-8)

N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide is a specialized organic compound with a unique molecular structure that combines an azetidine ring, a thiophene moiety, and a chloro-fluorophenyl group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both heterocyclic and aryl components makes it a versatile candidate for studying receptor interactions and enzyme modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. Researchers are particularly interested in compounds like N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide due to their potential to address unmet medical needs. The compound's CAS No. 2034456-81-8 serves as a critical identifier in chemical databases, enabling streamlined collaboration across academic and industrial laboratories.

The structural complexity of this compound raises questions about its synthetic pathways and bioavailability, which are common topics in online searches. Many researchers inquire about the optimal conditions for its synthesis, including the choice of catalysts and solvents. Additionally, its pharmacokinetic properties, such as absorption and metabolism, are frequently explored in scientific forums. These discussions align with the growing trend of computational chemistry and in silico modeling, which help predict compound behavior before costly lab experiments.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. The azetidine and thiophene groups are known to interact with neurotransmitter receptors, making this compound a candidate for neurological research. Online queries often focus on its blood-brain barrier permeability and neuroprotective effects, reflecting the broader public concern about neurodegenerative diseases like Alzheimer's and Parkinson's.

From an industrial perspective, N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide is also relevant to agrochemical innovation. Its structural motifs are being investigated for their potential in crop protection, particularly in designing next-generation pesticides with reduced environmental impact. This aligns with the global push for sustainable chemistry and greener alternatives in agriculture.

In summary, CAS No. 2034456-81-8 represents a multifaceted compound with applications spanning pharmaceuticals, neuroscience, and agrochemicals. Its unique architecture and functional groups make it a subject of ongoing research, addressing both scientific curiosity and real-world challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular medicine and material science.